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Trial / Population Comparator
Overall Survival (OS) Result & Key
Findings

Reference

SIMPLIFY-1 (JAKi-
naïve)

Ruxolitinib No significant difference in mature OS

(HR=1.02). Week 24 transfusion
independence (TI) strongly associated with

improved OS (HR=0.311; p<0.0001). [1]

SIMPLIFY-2
(Ruxolitinib-
exposed)

Best Available

Therapy (BAT)

No significant difference in OS (HR=0.98).

Reported as "the best overall survival" for
this patient population. Associated with high

crossover rate. [2] [1]

Post-Hoc Analysis
(SIMPLIFY-1 &
MOMENTUM)

--- Achieving hemoglobin >10 g/dL by week 24
with momelotinib was associated with
improved OS, regardless of baseline anemia

severity. [3]

Detailed Analysis of Survival Data and Mechanisms

The survival data from clinical trials is best understood in the context of momelotinib's unique mechanism

of action and its impact on key clinical outcomes.
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Linking Mechanism to Survival Benefit: Momelotinib's distinctive dual inhibition of JAK1/JAK2

and ACVR1 is central to its survival benefit. While JAK1/2 inhibition reduces spleen size and

symptoms (like other JAK inhibitors), ACVR1 inhibition suppresses hepcidin production in the liver.

This increases iron availability for red blood cell production, directly addressing myelofibrosis-related

anemia. [4] [1] Since anemia is a major negative prognostic factor in myelofibrosis, this pro-

erythropoietic effect is believed to underpin the observed survival benefit. [1]

Critical Role of Transfusion Independence (TI): A consistent finding across studies is that achieving

transfusion independence is a powerful predictor of improved survival.

In SIMPLIFY-1, for JAK inhibitor-naïve patients, achieving TI at week 24 was associated with a

significant 69% reduction in the risk of death (HR=0.311) in multivariate analysis. [1]
Baseline TI was also a strong independent predictor of improved survival in both SIMPLIFY-1

and SIMPLIFY-2. [1]

Impact of Earlier Treatment: A 2025 post-hoc analysis concluded that to optimize clinical benefit,

momelotinib treatment should be started early, ideally in the frontline setting when anemia is

moderate rather than severe. The analysis showed that patients with moderate anemia at baseline were

more likely and faster to achieve hemoglobin levels above 10 g/dL, which was in turn linked to better

survival. [3]

Experimental Protocols from Key Trials

For fellow researchers, here are the detailed methodologies of the core trials that generated the survival data.

SIMPLIFY-1 (NCT01969838) [5] [1]

Objective: To demonstrate non-inferiority of momelotinib versus ruxolitinib in JAK inhibitor-naïve

patients.
Design: Phase III, double-blind, multicenter RCT.

Population: 432 adults with primary or secondary MF (Intermediate-1, -2, or High-risk).
Intervention: Momelotinib (200 mg once daily) vs. Ruxolitinib (20 mg twice daily).

Primary Endpoint: Splenic Response Rate (SRR, ≥35% spleen volume reduction) at Week 24.
Key Secondary Endpoints: Symptom response and Transfusion Independence (TI) rate at Week

24.
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Crossover: Ruxolitinib-arm patients could cross over to momelotinib after Week 24.

SIMPLIFY-2 (NCT02101268) [5] [1]

Objective: To demonstrate superiority of momelotinib versus Best Available Therapy (BAT) in

ruxolitinib-experienced patients.
Design: Phase III, open-label, multicenter RCT.

Population: 156 adults with primary or secondary MF who were previously treated with ruxolitinib.
Intervention: Momelotinib (200 mg once daily) vs. BAT (88.5% received ruxolitinib).

Primary Endpoint: Splenic Response Rate (SRR) at Week 24.
Crossover: BAT-arm patients could cross over to momelotinib after Week 24.

MOMENTUM (NCT04173494) [3] [5]

Objective: To evaluate momelotinib versus danazol in symptomatic and anemic patients with prior
JAK inhibitor exposure.

Design: Phase III, double-blind, multicenter RCT.
Population: 195 adults with primary or secondary MF, hemoglobin <10 g/dL, and prior JAK inhibitor

treatment.
Intervention: Momelotinib (200 mg once daily) vs. Danazol (300 mg twice daily).

Primary Endpoint: Total Symptom Score (TSS) response rate at Week 24.
Key Secondary Endpoints: Transfusion Independence rate and SRR at Week 24.

Comparative Analysis with Other JAK Inhibitors

The following table places momelotinib's performance in the context of other approved JAK inhibitors for

myelofibrosis, highlighting its unique profile.

JAK
Inhibitor

Key
Mechanism(s)

Impact on Anemia
Overall Survival & Key
Differentiators

Momelotinib JAK1/JAK2,
ACVR1

Improves anemia and
increases transfusion

independence. [4] [6]

Survival benefit linked to anemia
improvement. A unique option for

patients with significant anemia. [3]
[1]
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JAK
Inhibitor

Key
Mechanism(s)

Impact on Anemia
Overall Survival & Key
Differentiators

Ruxolitinib JAK1/JAK2 Can induce or worsen
anemia and
thrombocytopenia. [4] [1]

Improves survival vs. placebo/BAT in

intermediate/high-risk patients. The
long-standing first-line option. [1]

Fedratinib JAK2, FLT3 Can induce or worsen
anemia and

thrombocytopenia. [7]

Effective for splenomegaly and
symptoms. Requires monitoring for

GI toxicity and encephalopathy. [7]

Pacritinib JAK2, IRAK1,

ACVR1

Neutral to improved
anemia (preclinical ACVR1
inhibition). [4]

Approved for patients with severe

thrombocytopenia (platelets <50 ×
10⁹/L). [4]

A 2025 indirect treatment comparison also suggests that momelotinib has a lower risk of key

hematological (anemia, thrombocytopenia) and gastrointestinal (diarrhea, nausea) adverse events over

24 weeks compared to fedratinib. [7]

Visualizing the Mechanism of Action

The diagram below illustrates how momelotinib's dual mechanism targets both the symptoms and the

underlying anemia of myelofibrosis.

In summary, the overall survival benefit of momelotinib is strongly supported by its unique ability to

address myelofibrosis-related anemia through ACVR1 inhibition.

For JAK inhibitor-naïve patients, it provides non-inferior spleen/symptom control versus ruxolitinib

with superior anemia benefits, and achieving transfusion independence on treatment is a key positive
survival predictor.

For patients who have received prior JAK inhibitor therapy, it offers a valuable treatment option
that can improve anemia, symptoms, and spleen size, demonstrating a survival outcome that

compares favorably with other available therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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